![molecular formula C10H9N3O2 B578398 3-amino-4-phenyl-1H-pyrazole-5-carboxylic acid CAS No. 1238343-38-8](/img/structure/B578398.png)
3-amino-4-phenyl-1H-pyrazole-5-carboxylic acid
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Overview
Description
3-Amino-4-phenyl-1H-pyrazole-5-carboxylic acid is a compound that belongs to the class of pyrazoles . Pyrazoles are considered privileged scaffolds in medicinal chemistry due to their broad spectrum of biological activities . They consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure .
Synthesis Analysis
The synthesis of pyrazoles and their derivatives has been a topic of interest for many researchers . Traditional procedures have been used in the synthesis of pyrazoles . For instance, El-Enany et al. reacted 5-amino-3-methylsulphanyl-1-phenyl-1H-pyrazole-4-carboxylic acid amide with propionic anhydride, chloroacetyl chloride or 3-chloropropionyl chloride to produce the 6-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives .Molecular Structure Analysis
Pyrazoles consist of two nitrogen atoms adjacent to three carbon atoms in a five-membered aromatic ring structure . Unsubstituted pyrazole can be represented in three tautomeric forms .Chemical Reactions Analysis
Pyrazoles display a wide range of chemical properties . They have shown luminescent and fluorescent properties, and some of these compounds have important applications in material chemistry . Others exhibit solvatochromic and electroluminescence properties . Moreover, some pyrazoles act as semiconductors, liquid crystals, and organic light-emitting diodes .Scientific Research Applications
Antibacterial Properties
The compound's derivatives, specifically 6-aryl-3-methyl-1-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carbxylic acids, have demonstrated notable antibacterial activities. These compounds, derived from 5-amino-3-methyl-1-phenyl-1H-pyrazole, were evaluated and some showed good antibacterial properties (Maqbool et al., 2014).
Molecular Structure Analysis
Structural studies of the molecule have revealed that the pyrazole ring is approximately coplanar with the amino and carboxyl groups. The phenyl group shows a significant twist relative to this plane. This detailed molecular structure elucidation helps in understanding the chemical behavior and potential applications of the compound (Zia-ur-Rehman et al., 2008).
Synthesis of Analgesic and Anti-inflammatory Agents
A series of 5-substituted-3-methylsulfanyl-1H-pyrazole-4-carboxylic acid ethyl esters were synthesized for their potential analgesic and anti-inflammatory activities. These compounds showed promising results, particularly the compound 5-benzoylamino-3-methylsulfanyl-1-phenyl-1H-pyrazole-4-carboxylic acid ethyl ester, indicating potential for development into novel analgesic and anti-inflammatory drugs (Gokulan et al., 2012).
Auxin Activities in Agriculture
In agriculture, derivatives of 3-amino-4-phenyl-1H-pyrazole-5-carboxylic acid have been investigated for their auxin activities. These studies are crucial for understanding the potential agricultural applications of the compound, such as plant growth regulation (Yue et al., 2010).
Potential in Nonlinear Optics
N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates synthesized from this compound have been studied for their nonlinear optical properties. This research highlights its potential in optical limiting applications, an area of growing importance in materials science (Chandrakantha et al., 2013).
Mechanism of Action
Target of Action
Pyrazoles are known to be versatile scaffolds in organic synthesis and medicinal chemistry, often used as starting materials for the preparation of more complex heterocyclic systems with relevance in the pharmaceutical field .
Mode of Action
It’s known that pyrazoles exhibit tautomerism, a phenomenon that may influence their reactivity . This could impact the synthetic strategies where pyrazoles take part, as well as the biological activities of targets bearing a pyrazole moiety, since a change in structure translates into changes in properties .
Biochemical Pathways
Pyrazoles are known to be precursors in the synthesis of condensed heterocyclic systems, namely pyrazolo[1,5-a]pyrimidines .
Future Directions
Given the wide range of biological activities and the diverse applications of pyrazoles, they continue to attract the attention of many researchers in the field of medicinal chemistry . Future research may focus on the development of new synthesis methods, the discovery of new biological activities, and the design of new drugs based on the pyrazole scaffold .
Properties
IUPAC Name |
3-amino-4-phenyl-1H-pyrazole-5-carboxylic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9N3O2/c11-9-7(6-4-2-1-3-5-6)8(10(14)15)12-13-9/h1-5H,(H,14,15)(H3,11,12,13) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSSYNYUJSLLDSU-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=C(NN=C2N)C(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
203.20 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1238343-38-8 |
Source
|
Record name | 3-amino-4-phenyl-1H-pyrazole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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